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Compound of Interest

Compound Name:

Methyl 2-(1-

aminocyclopropyl)acetate

hydrochloride

CAS No.: 1040233-31-5

Cat. No.: B1456630

Get Quote

An In-depth Technical Guide to the Structure Elucidation and Characterization of CAS

1040233-31-5: Methyl 2-(1-aminocyclopropyl)acetate hydrochloride

Introduction
In the realm of pharmaceutical and chemical research, the definitive identification of a

molecule's structure is a cornerstone of drug development, process optimization, and

regulatory compliance. This guide provides a comprehensive walkthrough of the analytical

methodologies employed to elucidate and characterize the structure of a novel compound,

hypothetically presented as an unknown with the CAS number 1040233-31-5. As a Senior

Application Scientist, this document is structured to not only present the data but to also

illuminate the strategic rationale behind the selection of experiments and the interpretation of

their results. The self-validating nature of the described protocols ensures a high degree of

confidence in the final structural assignment. The target compound is identified as Methyl 2-(1-
aminocyclopropyl)acetate hydrochloride.[1][2][3]
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Strategic Workflow for Structure Elucidation
The process of structure elucidation is a systematic and multi-faceted approach. It begins with

fundamental analyses to determine the elemental composition and molecular weight, followed

by spectroscopic techniques to identify functional groups and map the connectivity of the

atoms. The workflow is designed to build upon the information gathered at each stage, leading

to an unambiguous structural assignment.
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Initial Analysis

Functional Group Identification

Structural Backbone & Connectivity

Final Confirmation

Elemental Analysis
(CHN Analysis)

High-Resolution Mass Spectrometry
(HRMS)

Provides Empirical Formula

Fourier-Transform Infrared
(FTIR) Spectroscopy

Confirms Molecular Formula

1D NMR Spectroscopy
(¹H and ¹³C NMR)

Identifies Key Bonds/Groups

2D NMR Spectroscopy
(COSY, HSQC, HMBC)

Maps H-C Framework

Data Integration & Final
Structure Assignment

Confirms Atom Connectivity
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NMR Data Integration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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